Cas no 81778-06-5 (3-chloro-N-hydroxy-2,2-dimethylpropanamide)

3-chloro-N-hydroxy-2,2-dimethylpropanamide structure

81778-06-5 structure

Product Name:3-chloro-N-hydroxy-2,2-dimethylpropanamide

CAS No:81778-06-5

MF:C₅H₁₀ClNO₂

MW:151.591400623322

MDL:MFCD00082545

CID:708193

PubChem ID:3712764

Update Time:2024-10-27

3-chloro-N-hydroxy-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

- Propanamide,3-chloro-N-hydroxy-2,2-dimethyl-
- 3-chloro-N-hydroxy-2,2-dimethylpropanamide
- 3-CHLORO-N-HYDROXY-2,2-DIMETHYL-PROPANAMIDE
- 3-Chloro-N-hydroxy-2,2-dimethyl-propionamide
- 3-chloro-N-hydroxy-2,2-dimethylpropionamide
- 3-Chloro-N-hydroxy-2,2-dimethylpropanamide (ACI)
- R 44534
- 81778-06-5
- DTXCID30346246
- AN-0009
- STK525872
- DTXSID00395387
- NS00006258
- LOBXXWMXAMOBAH-UHFFFAOYSA-N
- starbld0000274
- SCHEMBL6519888
- AKOS005459416
- 3-Chloro-N-hydroxyl-2,2-dimethylpropanamide
- 3-Chloro-2,2-dimethyl-propanehydroxamic acid
- KP-0067
- EC 685-040-2
- BBL009275
- EN300-2963536
- E82444
- MFCD00082545
- DB-031278
- CS-0203558
- MDL： MFCD00082545
- Inchi： 1S/C5H10ClNO2/c1-5(2,3-6)4(8)7-9/h9H,3H2,1-2H3,(H,7,8)
- InChI Key： LOBXXWMXAMOBAH-UHFFFAOYSA-N
- SMILES： O=C(C(CCl)(C)C)NO

Computed Properties

Exact Mass: 151.04000
Monoisotopic Mass: 151.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 49.3Å²

Experimental Properties

Melting Point: 143 °C (dec.)(lit.)
PSA: 49.33000
LogP: 1.14770

3-chloro-N-hydroxy-2,2-dimethylpropanamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 40
Safety Instruction： S22; S26; S28; S36/37/39
Hazardous Material Identification：
Risk Phrases：R40
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-chloro-N-hydroxy-2,2-dimethylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A893960-5g	3-Chloro-N-hydroxy-2,2-dimethylpropanamide	81778-06-5	98%	5g	$100.0	2025-04-16
Ambeed	A893960-25g	3-Chloro-N-hydroxy-2,2-dimethylpropanamide	81778-06-5	98%	25g	$346.0	2025-04-16
TRC	C373653-5mg	3-chloro-N-hydroxy-2,2-dimethylpropanamide	81778-06-5		5mg	$ 50.00	2022-04-01
TRC	C373653-10mg	3-chloro-N-hydroxy-2,2-dimethylpropanamide	81778-06-5		10mg	$ 65.00	2022-04-01
TRC	C373653-50mg	3-chloro-N-hydroxy-2,2-dimethylpropanamide	81778-06-5		50mg	$ 115.00	2022-04-01
abcr	AB375910-1 g	3-Chloro-N-hydroxy-2,2-dimethylpropanamide; .	81778-06-5		1g	€168.00	2022-08-31
abcr	AB375910-5 g	3-Chloro-N-hydroxy-2,2-dimethylpropanamide; .	81778-06-5		5g	€353.50	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1274228-100mg	3-Chloro-N-hydroxy-2,2-dimethylpropanamide	81778-06-5	95%	100mg	￥39.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1274228-250mg	3-Chloro-N-hydroxy-2,2-dimethylpropanamide	81778-06-5	95%	250mg	￥40.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1274228-500mg	3-Chloro-N-hydroxy-2,2-dimethylpropanamide	81778-06-5	95%	500mg	￥95.00	2024-07-28

3-chloro-N-hydroxy-2,2-dimethylpropanamide Production Method

Production Method 1

4835-90-9

81778-06-5

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide , Pyridine ; 1 - 1.5 h, rt; rt → 90 °C; 6 h, 80 - 90 °C
2.1 Reagents: Sodium hydroxide , Hydroxyamine hydrochloride Solvents: Methanol , Water ; pH 8.8 - 9, < 10 °C; 4 h, < 5 °C; 4 - 5 h, < 5 °C

Reference

Improvement method for synthesis of 2-(2-chlorophenylmethyl)-4,4-dimethyl-3-isoxazolidinone

Li, Chengfan; et al, Yanbian Daxue Xuebao, 2004, 30(4), 270-273